Cas no 85985-66-6 (1,3-Dimethyl-1H-pyrazol-4-ol)

• Product Name: 1,3-Dimethyl-1H-pyrazol-4-ol
• CAS No: 85985-66-6
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD23110698
• CID: 4717716
• PubChem ID: 18713388
• Update Time: 2025-04-23

1,3-Dimethyl-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-1H-pyrazol-4-ol
• 1-METHYL-4-HYDROXY METHYL PYRAZOLE
• 1,3-Dimethyl-1H-pyrazol-4-ol (ACI)
• 1,3-Dimethyl-4-hydroxypyrazole
• SCHEMBL15423387
• 1,3-dimethylpyrazol-4-ol
• AS-48348
• EN300-1766729
• MFCD23110698
• CS-0136783
• F30460
• SY323887
• A1-40701
• AKOS027322880
• 85985-66-6

• MDL： MFCD23110698
• Inchi： 1S/C5H8N2O/c1-4-5(8)3-7(2)6-4/h3,8H,1-2H3
• InChI Key： XVUBEOHZTPQLCM-UHFFFAOYSA-N
• SMILES： OC1=CN(C)N=C1C

Computed Properties

• Exact Mass: 112.063662883 g/mol
• Monoisotopic Mass: 112.063662883 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• Molecular Weight: 112.13
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1,3-Dimethyl-1H-pyrazol-4-ol

1,3-Dimethyl-1H-pyrazol-4-ol (CAS No. 85985-66-6): Properties, Applications, and Market Insights

1,3-Dimethyl-1H-pyrazol-4-ol (CAS No. 85985-66-6) is a versatile heterocyclic compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications. As a derivative of pyrazole, this compound features a five-membered ring structure with two nitrogen atoms, making it an important building block in organic synthesis and pharmaceutical research.

The molecular formula of 1,3-dimethyl-1H-pyrazol-4-ol is C5H8N2O, with a molecular weight of 112.13 g/mol. Its structure consists of a pyrazole core with methyl groups at positions 1 and 3, and a hydroxyl group at position 4. This specific substitution pattern contributes to its distinctive reactivity and makes it valuable for various chemical transformations.

One of the most searched questions about 1,3-dimethylpyrazol-4-ol relates to its solubility characteristics. The compound exhibits good solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), while being moderately soluble in water. This property makes it particularly useful in synthetic chemistry applications where solvent choice is critical.

In the pharmaceutical industry, 1,3-dimethyl-4-hydroxypyrazole serves as a key intermediate for the synthesis of various bioactive molecules. Recent studies have explored its potential in developing novel anti-inflammatory agents and enzyme inhibitors, aligning with current research trends in targeted drug discovery. The compound's ability to form stable complexes with metal ions has also sparked interest in metallodrug development.

The agrochemical sector has shown growing interest in pyrazole derivatives like 1,3-dimethyl-1H-pyrazol-4-ol for developing new crop protection agents. With increasing global focus on sustainable agriculture, researchers are investigating its potential as a building block for eco-friendly pesticides and herbicides that meet modern environmental standards.

From a synthetic chemistry perspective, 1,3-dimethylpyrazole-4-ol offers several advantages. Its reactive hydroxyl group allows for various functionalization reactions, while the methyl groups provide steric control in subsequent transformations. These features make it particularly valuable in the synthesis of complex heterocyclic systems, a topic frequently searched by organic chemists.

Recent market analysis indicates growing demand for 1,3-dimethyl-1H-pyrazol-4-ol in Asia-Pacific regions, particularly in China and India, where pharmaceutical and agrochemical industries are expanding rapidly. Manufacturers are responding to this demand by optimizing production processes to ensure consistent quality and supply of this important intermediate.

Quality control of CAS 85985-66-6 typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity specifications often exceed 98%, with strict limits on related substances. These quality parameters are crucial for researchers who frequently search for high-purity chemical intermediates for their work.

Storage and handling of 1,3-dimethyl-1H-pyrazol-4-ol require standard laboratory precautions. The compound should be kept in a cool, dry place away from strong oxidizing agents. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when handling the powder form to avoid inhalation or contact with eyes.

Innovative applications of 1,3-dimethyl-4-hydroxypyrazole continue to emerge in materials science. Researchers are exploring its use in organic electronic materials, particularly as a component in charge-transport layers for OLED devices. This aligns with current technological trends toward more efficient display technologies.

The global market for pyrazole derivatives is projected to grow steadily, with 1,3-dimethyl-1H-pyrazol-4-ol maintaining its position as an important specialty chemical. Price trends have remained stable in recent years, with fluctuations primarily tied to raw material costs and regional demand variations.

Environmental considerations for 1,3-dimethylpyrazol-4-ol are increasingly important. Recent studies have focused on its biodegradation pathways and ecotoxicological profile, responding to industry needs for more comprehensive environmental safety data. These studies help inform proper waste management practices for laboratories and production facilities.

For researchers working with CAS 85985-66-6, several synthetic protocols have been optimized in recent literature. These include improved methods for large-scale production and novel derivatization approaches that expand the compound's utility in medicinal chemistry applications.

Future research directions for 1,3-dimethyl-1H-pyrazol-4-ol may explore its potential in green chemistry applications. The development of catalytic processes using this compound as a ligand or the investigation of its role in sustainable synthetic methodologies could represent important areas of growth.

In conclusion, 1,3-dimethyl-1H-pyrazol-4-ol (CAS No. 85985-66-6) remains a compound of significant scientific and industrial interest. Its versatile chemistry, combined with growing applications across multiple sectors, ensures its continued relevance in chemical research and development. As new applications emerge and production methods improve, this pyrazole derivative is likely to maintain its importance in the specialty chemicals market.